7-(4-bromobenzyl)-1,3-dimethyl-8-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
7-(4-bromobenzyl)-1,3-dimethyl-8-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0976881
InChI:
InChI=1S/C17H16BrN7O2S/c1-22-9-19-21-16(22)28-15-20-13-12(14(26)24(3)17(27)23(13)2)25(15)8-10-4-6-11(18)7-5-10/h4-7,9H,8H2,1-3H3
SMILES:
CN1C=NN=C1SC2=NC3=C(N2CC4=CC=C(C=C4)Br)C(=O)N(C(=O)N3C)C
Molecular Formula:
C17H16BrN7O2S
Molecular Weight:
462.3 g/mol
7-(4-bromobenzyl)-1,3-dimethyl-8-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.:
Cat. No.: VC0976881
Molecular Formula: C17H16BrN7O2S
Molecular Weight: 462.3 g/mol
* For research use only. Not for human or veterinary use.
![7-(4-bromobenzyl)-1,3-dimethyl-8-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H16BrN7O2S |
|---|---|
| Molecular Weight | 462.3 g/mol |
| IUPAC Name | 7-[(4-bromophenyl)methyl]-1,3-dimethyl-8-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C17H16BrN7O2S/c1-22-9-19-21-16(22)28-15-20-13-12(14(26)24(3)17(27)23(13)2)25(15)8-10-4-6-11(18)7-5-10/h4-7,9H,8H2,1-3H3 |
| Standard InChI Key | LLZYVSFJJNVCNX-UHFFFAOYSA-N |
| SMILES | CN1C=NN=C1SC2=NC3=C(N2CC4=CC=C(C=C4)Br)C(=O)N(C(=O)N3C)C |
| Canonical SMILES | CN1C=NN=C1SC2=NC3=C(N2CC4=CC=C(C=C4)Br)C(=O)N(C(=O)N3C)C |
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